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Ebastine N-Oxide Ebastine N-Oxide
Brand Name: Vulcanchem
CAS No.: 1256285-71-8
VCID: VC0138595
InChI: InChI=1S/C32H39NO3/c1-32(2,3)28-18-16-25(17-19-28)30(34)15-10-22-33(35)23-20-29(21-24-33)36-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3
SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)CCC[N+]2(CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)[O-]
Molecular Formula: C32H39NO3
Molecular Weight: 485.668

Ebastine N-Oxide

CAS No.: 1256285-71-8

Reference Standards

VCID: VC0138595

Molecular Formula: C32H39NO3

Molecular Weight: 485.668

Ebastine N-Oxide - 1256285-71-8

CAS No. 1256285-71-8
Product Name Ebastine N-Oxide
Molecular Formula C32H39NO3
Molecular Weight 485.668
IUPAC Name 4-(4-benzhydryloxy-1-oxidopiperidin-1-ium-1-yl)-1-(4-tert-butylphenyl)butan-1-one
Standard InChI InChI=1S/C32H39NO3/c1-32(2,3)28-18-16-25(17-19-28)30(34)15-10-22-33(35)23-20-29(21-24-33)36-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3
Standard InChIKey PFOUEGNOVHBNHS-UHFFFAOYSA-N
SMILES CC(C)(C)C1=CC=C(C=C1)C(=O)CCC[N+]2(CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)[O-]
Synonyms 1-[4-(1,1-Dimethylethyl)phenyl]-4-[4-(diphenylmethoxy)-1-oxido-1-piperidinyl]-1-butanone;
PubChem Compound 129318590
Last Modified Nov 11 2021
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